Cas no 57725-28-7 (Piperazine,1-(1-methylethyl)-4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-)

Piperazine,1-(1-methylethyl)-4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]- structure
57725-28-7 structure
Product Name:Piperazine,1-(1-methylethyl)-4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-
CAS No:57725-28-7
MF:C17H28N4O2S
MW:352.494822502136
CID:381996
PubChem ID:325375
Update Time:2025-04-19

Piperazine,1-(1-methylethyl)-4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-(1-methylethyl)-4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-
    • 1-(3-piperidin-1-ylsulfonylpyridin-4-yl)-4-propan-2-ylpiperazine
    • 1-[4-(4-isopropyl-piperazin-1-yl)-pyridine-3-sulfonyl]-piperidine
    • AC1L6W44
    • CCG-37367
    • NCIStruc1_001610
    • NCIStruc2_001599
    • NSC293958
    • Oprea1_063433
    • CHEMBL1364372
    • NCGC00097758-01
    • NCI293958
    • DTXSID60315329
    • NCI60_002429
    • NCGC00014655-02
    • SMR001831229
    • NCGC00014655
    • NSC-293958
    • 1-isopropyl-4-(3-(1-piperidinylsulfonyl)-4-pyridinyl)piperazine
    • MLS003115657
    • 57725-28-7
    • Inchi: 1S/C17H28N4O2S/c1-15(2)19-10-12-20(13-11-19)16-6-7-18-14-17(16)24(22,23)21-8-4-3-5-9-21/h6-7,14-15H,3-5,8-13H2,1-2H3
    • InChI Key: HFOPEKGPORHVAN-UHFFFAOYSA-N
    • SMILES: S(C1C=NC=CC=1N1CCN(C(C)C)CC1)(N1CCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 352.19354
  • Monoisotopic Mass: 352.193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 65.1Ų

Experimental Properties

  • Density: 1.201
  • Boiling Point: 507.8°Cat760mmHg
  • Flash Point: 260.9°C
  • Refractive Index: 1.571
  • PSA: 56.75
  • LogP: 2.80820
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